![molecular formula C17H23N7 B5650243 1-{[1-tert-butyl-3-(2-phenylethyl)-1H-1,2,4-triazol-5-yl]methyl}-5-methyl-1H-tetrazole](/img/structure/B5650243.png)
1-{[1-tert-butyl-3-(2-phenylethyl)-1H-1,2,4-triazol-5-yl]methyl}-5-methyl-1H-tetrazole
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Overview
Description
Synthesis Analysis
The synthesis of related 1,2,4-triazole and tetrazole derivatives typically involves the annulation of precursor hydrazides with various aryl or alkyl halides in the presence of a base or catalytic acid. For instance, a series of novel compounds, including 1,2,4-triazole derivatives, have been synthesized by the annulation of 2-aryloxyacetohydrazides with 3-aryl-1-t-butyl (or phenyl)-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-ones in the presence of acetic acid, demonstrating moderate to excellent fungicidal activity (Mao, Song, & Shi, 2013).
Molecular Structure Analysis
Crystal structure determination, typically through X-ray diffraction, reveals the molecular geometry, bonding patterns, and overall architecture of such compounds. For example, the crystal structure of a related 1,2,4-triazol derivative was elucidated, showing the molecule's crystallization in a specific space group and revealing the intermolecular hydrogen bonding contributing to its stability (叶姣 et al., 2015).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, such as Knoevenagel condensations, and demonstrate significant biological activities, including fungicidal and antitumor properties. Their reactivity can be attributed to the functional groups present in the molecule, allowing for further modifications and the synthesis of derivatives with enhanced activities (H. Mao, Hong Song, & De-Qing Shi, 2012).
properties
IUPAC Name |
1-[[2-tert-butyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]-5-methyltetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N7/c1-13-19-21-22-23(13)12-16-18-15(20-24(16)17(2,3)4)11-10-14-8-6-5-7-9-14/h5-9H,10-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBYMQUHLUKDRMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=NN1CC2=NC(=NN2C(C)(C)C)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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